Cas no 2171902-40-0 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid
• CAS No: 2171902-40-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6360946
• PubChem ID: 165539188
• Update Time: 2025-08-05

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3-methylbutanoic acid
• EN300-1515357
• 2171902-40-0

• Inchi： 1S/C26H32N2O5/c1-5-14-26(4,23(31)27-25(2,3)15-22(29)30)28-24(32)33-16-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21H,5,14-16H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： KJDUPVLFKBQYLK-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(NC(C)(C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid (CAS No. 2171902-40-0)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid, also known by its CAS number 2171902-40-0, is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched amino acid backbone. These characteristics make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The Fmoc protecting group, specifically the (9H-fluoren-9-yl)methoxycarbonyl moiety, is widely used in peptide synthesis due to its ease of removal under mild conditions. This feature allows for the sequential addition of amino acids in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides and proteins. The presence of this protecting group in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid makes it an ideal building block for constructing complex peptide sequences with high purity and yield.

The branched amino acid backbone, specifically the 2-methylpentanamido and 3-methylbutanoic acid components, adds structural diversity and functional versatility to the compound. Branched amino acids are known to play crucial roles in various biological processes, including protein folding, stability, and function. In the context of drug development, these structural features can enhance the pharmacological properties of peptides and proteins, such as their solubility, stability, and bioavailability.

Recent research has highlighted the potential applications of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced binding affinity to specific receptors. This property is particularly valuable in the design of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In another study, researchers at the University of California, San Francisco, utilized this compound as a key intermediate in the synthesis of cyclic peptides with potent antimicrobial activity. The unique combination of the Fmoc protecting group and the branched amino acid backbone allowed for the precise control of peptide cyclization, resulting in compounds with improved stability and efficacy against multidrug-resistant bacteria.

The versatility of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid extends beyond its use in peptide synthesis. It has also been explored as a scaffold for small molecule drug discovery. A recent publication in Organic Letters reported the use of this compound as a starting material for the synthesis of small molecules with selective inhibition of kinases involved in cancer progression. The ability to modify the structure through chemical synthesis offers a wide range of possibilities for optimizing pharmacological properties and therapeutic outcomes.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid (CAS No. 2171902-40-0) is a multifaceted compound with significant potential in various areas of chemical biology and medicinal chemistry. Its unique structural features make it an invaluable tool for peptide synthesis, drug development, and small molecule discovery. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in these fields.